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Compound of Interest

Compound Name: K118

Cat. No.: B608289 Get Quote

Welcome to the technical support center for K118 and its analog, 3-Aminobenzamide (3AC).

This resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the effective use of these SHIP1 inhibitors in your experiments. Here you

will find troubleshooting guides, frequently asked questions, detailed experimental protocols,

and comparative data to support your research endeavors.

Overview: K118 and 3AC
K118 is a potent, water-soluble, pan-inhibitor of the SH2-domain-containing inositol 5-

phosphatases, SHIP1 and SHIP2. In contrast, 3-Aminobenzamide (3AC) is a more selective

inhibitor of SHIP1. While not a direct synthetic precursor, 3AC can be considered a conceptual

precursor in the development of SHIP1-targeted inhibitors. Both compounds are instrumental in

studying the PI3K/AKT signaling pathway, a critical regulator of cell growth, proliferation, and

survival.

Comparative Data: Physicochemical Properties
A clear understanding of the physicochemical properties of K118 and 3AC is crucial for

experimental design. The following table summarizes their key characteristics.
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Property K118 3-Aminobenzamide (3AC)

Target(s)
SHIP1 and SHIP2 (pan-

inhibitor)
SHIP1 (selective inhibitor)

Molecular Formula Not readily available C₇H₈N₂O

Molecular Weight Not readily available 136.15 g/mol

Solubility

      Water Water soluble[1] < 1 mg/mL (slightly soluble)[2]

      DMSO Information not available 55 mg/mL (403.97 mM)[2]

      Ethanol Information not available 26 mg/mL (190.97 mM)[2]

Storage Store at -20°C
Store at room temperature or

-20°C[2]

Experimental Protocols
Proper handling and use of K118 and 3AC are essential for reproducible results. Below are

recommended protocols for their use in cell culture experiments.

Stock Solution Preparation
For 3-Aminobenzamide (3AC):

Solvent Selection: Based on the desired concentration and experimental setup, choose an

appropriate solvent. DMSO is suitable for high-concentration stock solutions.

Reconstitution:

To prepare a 10 mM stock solution in DMSO, add 1.836 mL of DMSO to 2.5 mg of 3AC.

Vortex thoroughly to ensure complete dissolution. Sonication is recommended to aid

dissolution.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one year.[2]
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For K118:

Solvent Selection: K118 is reported to be water-soluble.[1] Use sterile, nuclease-free water

for reconstitution.

Reconstitution:

Due to the lack of specific quantitative solubility data, it is recommended to start with a

small amount of K118 and add the solvent incrementally until the desired concentration is

achieved and the compound is fully dissolved.

For example, to prepare a 10 mM stock solution, dissolve the appropriate mass of K118 in

sterile water.

Storage: Aliquot the stock solution and store at -20°C.

In Vitro Cell-Based Assays
The optimal working concentration of K118 and 3AC will vary depending on the cell line and

the specific experimental goals. It is highly recommended to perform a dose-response curve to

determine the optimal concentration for your system.

General Guidelines:

3AC: For in vitro studies, concentrations typically range from 10 µM to 100 µM.

K118: For in vitro studies, concentrations can range from low micromolar to millimolar,

depending on the cell type and duration of treatment. A starting point for dose-response

studies could be a range from 1 µM to 100 µM.

Example Protocol for a 24-hour treatment:

Cell Plating: Plate cells at a density that will not exceed 80-90% confluency by the end of the

experiment.

Compound Dilution: On the day of the experiment, thaw the stock solution and dilute it to the

desired final concentrations in fresh, pre-warmed cell culture medium.
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Treatment: Remove the old medium from the cells and replace it with the medium containing

the appropriate concentration of K118 or 3AC. Include a vehicle control (medium with the

same concentration of the solvent used for the stock solution, e.g., DMSO).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Analysis: Following incubation, cells can be harvested for downstream analysis, such as

Western blotting for pathway modulation, cell viability assays (e.g., MTT or CellTiter-Glo), or

flow cytometry for cell cycle analysis.

Signaling Pathway and Experimental Workflow
Diagrams
Visualizing the mechanism of action and experimental procedures can aid in understanding

and troubleshooting.
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PI3K/AKT Signaling Pathway and Inhibition by K118/3AC
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Caption: The PI3K/AKT signaling pathway is activated by growth factors, leading to cell growth

and survival. SHIP1 and SHIP2 negatively regulate this pathway by dephosphorylating PIP3.

K118 inhibits both SHIP1 and SHIP2, while 3AC selectively inhibits SHIP1, thereby promoting

AKT signaling.

General Experimental Workflow for K118/3AC In Vitro Studies
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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